Cas no 41339-67-7 (8-Desethyl Etodolac)

8-Desethyl Etodolac Properties

Names and Identifiers

• 8-Desethyl Etodolac
• (1-Ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
• Etodolac Imp. A (EP): 2-[(1RS)-1-Ethyl-1,3,4,9-tetrahydro-py
• CHEMBL308903
• SCHEMBL4805454
• 2-(1-ethyl-4,9-dihydro-3H-pyrano[3,4-b]indol-1-yl)acetic acid
• ETODOLAC IMPURITY A [EP IMPURITY]
• [(1RS)-1-ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic acid
• 2-{1-ethyl-1H,3H,4H,9H-pyrano[3,4-b]indol-1-yl}acetic acid
• Etodolac Imp. A (EP); 2-[(1RS)-1-Ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid; 8-Desethyl Etodolac; Etodolac Impurity A
• (1-ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl)acetic acid
• 1-Ethyl-1,3,4,9-tetrahydropyrano(3,4-b)indole-1-acetic acid
• UNII-6E49GA3BVW
• 6E49GA3BVW
• 2-(1-Ethyl-1,3,4,9-tetrahydropyrano(3,4-b)indol-1-yl)acetic acid
• 2-[(1RS)-1-Ethyl-1,3,4,9-tetrahydropyrano[3,4-b]indol-1-yl]acetic Acid (8-Desethyl Etodolac)
• OVKMSIKSGLLUIS-UHFFFAOYSA-N
• Pyrano(3,4-b)indole-1-acetic acid, 1-ethyl-1,3,4,9-tetrahydro-
• Etodolac impurity A [EP]
• 41339-67-7
• (1-Ethyl-1,3,4,9-tetrahydro-pyrano[3,4-b]indol-1-yl)-acetic acid
• +Expand

• InChIKey： OVKMSIKSGLLUIS-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H17NO3/c1-2-15(9-13(17)18)14-11(7-8-19-15)10-5-3-4-6-12(10)16-14/h3-6,16H,2,7-9H2,1H3,(H,17,18)
• SMILES： CCC1(C2=C(CCO1)C3=CC=CC=C3N2)CC(=O)O

Computed Properties

• Exact Mass: 259.12100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 259.12084340g/mol
• Heavy Atom Count: 19
• Complexity: 359
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• LogP: 2.82060
• PSA: 62.32000
• Boiling Point: 491.7±35.0 °C at 760 mmHg
• Melting Point: 137-140 ºC
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 251.2±25.9 °C
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• Density: 1.246±0.06 g/cm3 (20 ºC 760 Torr),